Cas no 1008220-64-1 (3-(Cyclopropylamino)-1-(4-methylphenyl)pyrrolidine-2,5-dione)

• Product Name: 3-(Cyclopropylamino)-1-(4-methylphenyl)pyrrolidine-2,5-dione
• CAS No: 1008220-64-1
• MF: C₁₄H₁₆N₂O₂
• MW: 244.289043426514
• MDL: MFCD02041718
• CID: 1086517
• PubChem ID: 2927494
• Update Time: 2025-05-21

3-(Cyclopropylamino)-1-(4-methylphenyl)pyrrolidine-2,5-dione Chemical and Physical Properties

Names and Identifiers

• 3-(Cyclopropylamino)-1-(p-tolyl)pyrrolidine-2,5-dione
• 3-(cyclopropylamino)-1-(4-methylphenyl)pyrrolidine-2,5-dione
• 3-(cyclopropylamino)-1-(4-methylphenyl)pyrrolidine-2,5-dione(SALTDATA: FREE)
• (3R)-3-(cyclopropylamino)-1-(4-methylphenyl)pyrrolidine-2,5-dione
• (3S)-3-(cyclopropylamino)-1-(4-methylphenyl)pyrrolidine-2,5-dione
• 3-(CYCLOPROPYLAMINO)-1-(4-METHYLPHENYL)-2,5-PYRROLIDINEDIONE
• AC1MFY4Y
• AG-D-06543
• Ambcb7122492
• CTK3J9279
• MolPort-002-089-592
• CHEMBRDG-BB 7122492
• 2,5-Pyrrolidinedione, 3-(cyclopropylamino)-1-(4-methylphenyl)-
• Cambridge id 7122492
• MFCD02041718
• BS-35537
• DTXSID60387869
• SR-01000251980-1
• CS-0439702
• AKOS016024494
• SR-01000251980
• 1008220-64-1
• 3-(Cyclopropylamino)-1-(4-methylphenyl)pyrrolidine-2,5-dione

• MDL： MFCD02041718
• Inchi： 1S/C14H16N2O2/c1-9-2-6-11(7-3-9)16-13(17)8-12(14(16)18)15-10-4-5-10/h2-3,6-7,10,12,15H,4-5,8H2,1H3
• InChI Key： PTNVQUCRQHQMJM-UHFFFAOYSA-N
• SMILES： O=C1C(CC(N1C1C=CC(C)=CC=1)=O)NC1CC1

Computed Properties

• Exact Mass: 244.12100
• Monoisotopic Mass: 244.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 357
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 49.4Ų

Experimental Properties

• PSA: 49.41000
• LogP: 1.83480

Additional information on 3-(Cyclopropylamino)-1-(4-methylphenyl)pyrrolidine-2,5-dione

Professional Introduction to 3-(Cyclopropylamino)-1-(4-methylphenyl)pyrrolidine-2,5-dione (CAS No. 1008220-64-1)

3-(Cyclopropylamino)-1-(4-methylphenyl)pyrrolidine-2,5-dione is a highly specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 1008220-64-1, belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study in medicinal chemistry. The unique structural features of this compound, particularly its cyclopropylamino and 4-methylphenyl substituents, contribute to its distinctive chemical and pharmacological properties.

The molecular structure of 3-(Cyclopropylamino)-1-(4-methylphenyl)pyrrolidine-2,5-dione consists of a pyrrolidine core with two key functional groups: the cyclopropylamino moiety and the 4-methylphenyl group. The cyclopropylamino group is known for its ability to enhance binding affinity and selectivity in drug design, while the 4-methylphenyl group introduces hydrophobic interactions that can modulate the compound's solubility and bioavailability. These structural elements make the compound a versatile scaffold for developing novel therapeutic agents.

In recent years, there has been a growing interest in exploring the pharmacological potential of heterocyclic compounds like 3-(Cyclopropylamino)-1-(4-methylphenyl)pyrrolidine-2,5-dione. Research has demonstrated that such compounds can interact with various biological targets, including enzymes and receptors involved in critical metabolic pathways. For instance, studies have shown that derivatives of this compound exhibit inhibitory effects on certain kinases and transcription factors, which are implicated in cancer progression and inflammatory diseases.

The synthesis of 3-(Cyclopropylamino)-1-(4-methylphenyl)pyrrolidine-2,5-dione involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. The introduction of the cyclopropylamino group is particularly challenging due to its strained three-membered ring structure, which necessitates careful optimization to prevent side reactions. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, have been employed to facilitate the formation of this key moiety.

One of the most compelling aspects of 3-(Cyclopropylamino)-1-(4-methylphenyl)pyrrolidine-2,5-dione is its potential in drug discovery. Preclinical studies have indicated that this compound demonstrates significant therapeutic efficacy in models of neurological disorders and autoimmune diseases. The presence of both hydrophilic and hydrophobic regions in its structure allows it to effectively penetrate biological membranes, enhancing its bioavailability and target engagement. Furthermore, its ability to modulate multiple signaling pathways suggests that it could be developed into a broad-spectrum therapeutic agent.

The pharmacokinetic profile of 3-(Cyclopropylamino)-1-(4-methylphenyl)pyrrolidine-2,5-dione has been thoroughly investigated to understand its absorption, distribution, metabolism, and excretion (ADME) properties. Initial findings suggest that the compound exhibits moderate oral bioavailability and a favorable half-life, making it suitable for once-daily dosing regimens. Additionally, its metabolic stability has been enhanced through structural modifications aimed at reducing susceptibility to enzymatic degradation.

Recent advances in computational chemistry have further accelerated the development of 3-(Cyclopropylamino)-1-(4-methylphenyl)pyrrolidine-2,5-dione by enabling virtual screening of large libraries of derivatives. Machine learning algorithms have been used to predict binding affinities and optimize pharmacokinetic properties, significantly reducing the time and cost associated with traditional high-throughput screening methods. These computational approaches have identified several promising analogs with improved efficacy and reduced toxicity.

The future prospects for 3-(Cyclopropylamino)-1-(4-methylphenyl)pyrrolidine-2,5-dione are promising as ongoing research continues to uncover new applications for this compound. Investigational new drug (IND) applications are being prepared for several derivatives that show exceptional preclinical results in treating conditions such as neurodegenerative diseases and chronic inflammation. Collaborative efforts between academic institutions and pharmaceutical companies are expected to bring these compounds closer to clinical validation.

In conclusion, 3-(Cyclopropylamino)-1-(4-methylphenyl)pyrrolidine-2,5-dione represents a significant advancement in medicinal chemistry due to its unique structural features and multifaceted biological activities. Its potential as a therapeutic agent is underscored by extensive preclinical research demonstrating its efficacy across multiple disease models. As synthetic methodologies continue to evolve and computational tools become more sophisticated, the development pipeline for this compound is poised to expand rapidly.